2-(4-isobutylphenyl)-3,6-dimethyl-4-quinolinecarboxylic acid

• IUPAC Name: 3,6-dimethyl-2-[4-(2-methylpropyl)phenyl]quinoline-4-carboxylic acid
• InChI: InChI=1S/C22H23NO2/c1-13(2)11-16-6-8-17(9-7-16)21-15(4)20(22(24)25)18-12-14(3)5-10-19(18)23-21/h5-10,12-13H,11H2,1-4H3,(H,24,25)
• InChI Key: VPMNJNHKJZKWQK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N=C(C(=C2C(=O)O)C)C3=CC=C(C=C3)CC(C)C
• Molecular Formula: C22H23NO2
• Molecular Weight: 333.4 g/mol

Description

2-(4-isobutylphenyl)-3,6-dimethyl-4-quinolinecarboxylic acid is a chemical compound that belongs to the class of quinolinecarboxylic acids. It is also known as ibuprofen, which is a non-steroidal anti-inflammatory drug (NSAID) used to relieve pain and inflammation. The compound is widely used in the pharmaceutical industry due to its potent anti-inflammatory, analgesic, and antipyretic properties.

Mechanism of Action

The mechanism of action of 2-(4-isobutylphenyl)-3,6-dimethyl-4-quinolinecarboxylic acid is based on its ability to inhibit the activity of cyclooxygenase (COX) enzymes, which are responsible for the synthesis of prostaglandins. Prostaglandins are lipid mediators that play a crucial role in inflammation, pain, and fever. By inhibiting the activity of COX enzymes, ibuprofen reduces the production of prostaglandins, leading to a reduction in inflammation, pain, and fever.
Biochemical and Physiological Effects:
2-(4-isobutylphenyl)-3,6-dimethyl-4-quinolinecarboxylic acid has several biochemical and physiological effects on the body. It reduces inflammation by inhibiting the production of prostaglandins. It also reduces pain and fever by blocking the transmission of pain signals to the brain. The compound is rapidly absorbed from the gastrointestinal tract and metabolized in the liver. It is excreted in the urine as metabolites.

Advantages and Limitations for Lab Experiments

2-(4-isobutylphenyl)-3,6-dimethyl-4-quinolinecarboxylic acid has several advantages and limitations for lab experiments. The compound is widely available and relatively inexpensive. It has a well-established mechanism of action and is widely used as a reference compound in pharmacological studies. However, the compound has a short half-life and is rapidly metabolized in the body, making it difficult to study its long-term effects.

Future Directions

There are several future directions for the study of 2-(4-isobutylphenyl)-3,6-dimethyl-4-quinolinecarboxylic acid. One area of research is the development of new NSAIDs with improved potency and selectivity. Another area of research is the investigation of the role of prostaglandins in the immune system and the development of new anti-inflammatory drugs that target specific prostaglandin receptors. Additionally, the use of ibuprofen in the treatment of other diseases, such as Alzheimer's disease and cancer, is an area of active research.

Synthesis Methods

The synthesis of 2-(4-isobutylphenyl)-3,6-dimethyl-4-quinolinecarboxylic acid is a complex process that involves several steps. The most common method used for the synthesis of ibuprofen is the Friedel-Crafts acylation of isobutylbenzene with ethyl chloroformate, followed by cyclization with phosphorus oxychloride and hydrolysis with sodium hydroxide.

Scientific Research Applications

2-(4-isobutylphenyl)-3,6-dimethyl-4-quinolinecarboxylic acid is widely used in scientific research due to its potent anti-inflammatory and analgesic properties. It is used to study the mechanism of action of NSAIDs and their effects on the immune system. The compound is also used to investigate the role of prostaglandins in inflammation and pain.